Cas no 2224371-10-0 (3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride)

• Product Name: 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride
• CAS No: 2224371-10-0
• MF: C₁₃H₁₈FNO₅S
• MW: 319.349126338959
• CID: 5411728
• PubChem ID: 132396206
• Update Time: 2025-06-25

3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2224371-10-0
• Z2759638681
• AKOS034020251
• EN300-6704765
• 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride
• 3-[bis(2-methoxyethyl)carbamoyl]benzene-1-sulfonyl fluoride

• Inchi： 1S/C13H18FNO5S/c1-19-8-6-15(7-9-20-2)13(16)11-4-3-5-12(10-11)21(14,17)18/h3-5,10H,6-9H2,1-2H3
• InChI Key： VKMCSRFTJGXYLO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C(N(CCOC)CCOC)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 319.08897201g/mol
• Monoisotopic Mass: 319.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride

Introduction to 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl Fluoride (CAS No. 2224371-10-0)

3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride (CAS No. 2224371-10-0) is a sophisticated organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in developing novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular formula of 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride is C₁₅H₁₉FNO₅S, and it possesses a molecular weight of approximately 356.38 g/mol. The compound features a benzene ring substituted with a sulfonyl fluoride group and a bis(2-methoxyethyl)carbamoyl moiety, which imparts unique chemical and biological properties. These structural features make it an attractive candidate for various chemical reactions and biological studies.

In recent years, the interest in 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride has grown due to its potential as a building block in the synthesis of new drugs and materials. Research has shown that compounds containing sulfonyl fluoride functionalities can exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The bis(2-methoxyethyl)carbamoyl group, on the other hand, can enhance solubility and stability, making the compound more suitable for pharmaceutical applications.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride in the development of novel inhibitors for specific enzymes involved in various diseases. The researchers demonstrated that this compound could effectively modulate enzyme activity, leading to potential therapeutic benefits. This finding underscores the importance of exploring such compounds for their medicinal potential.

Beyond its direct applications in drug discovery, 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride also serves as a valuable intermediate in synthetic chemistry. Its reactivity and functional group versatility allow chemists to tailor its properties for specific applications. For instance, it can be used to introduce sulfonyl fluoride functionalities into complex molecules, which can then be further modified to achieve desired biological activities.

The synthesis of 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride typically involves several steps, including the formation of the bis(2-methoxyethyl)carbamoyl group and the introduction of the sulfonyl fluoride moiety. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets high standards for use in research and development.

In terms of safety and handling, it is important to note that while 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As scientists delve deeper into its chemical properties and biological activities, it is likely that more innovative uses will be discovered, further solidifying its importance in the field of medicinal chemistry.

In conclusion, 3-[Bis(2-methoxyethyl)carbamoyl]benzenesulfonyl fluoride (CAS No. 2224371-10-0) represents a significant advancement in the development of new drugs and materials. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working at the intersection of chemistry and biology. As research progresses, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.